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drevogenin I drevogenin I
Brand Name: Vulcanchem
CAS No.: 125310-02-3
VCID: VC0054766
InChI: InChI=1S/C31H52O10/c1-18(12-23(33)34)15-26(4,37)30(40)10-11-31(41)27(30,5)28(38,16-19(2)13-24(35)36)17-22-25(3)8-7-21(32)14-20(25)6-9-29(22,31)39/h18-22,32,37-41H,6-17H2,1-5H3,(H,33,34)(H,35,36)/t18?,19?,20-,21-,22+,25-,26?,27+,28+,29?,30-,31+/m0/s1
SMILES: CC(CC(=O)O)CC1(CC2C3(CCC(CC3CCC2(C4(C1(C(CC4)(C(C)(CC(C)CC(=O)O)O)O)C)O)O)O)C)O
Molecular Formula: C31H52O10
Molecular Weight: 584.7 g/mol

drevogenin I

CAS No.: 125310-02-3

Main Products

VCID: VC0054766

Molecular Formula: C31H52O10

Molecular Weight: 584.7 g/mol

drevogenin I - 125310-02-3

CAS No. 125310-02-3
Product Name drevogenin I
Molecular Formula C31H52O10
Molecular Weight 584.7 g/mol
IUPAC Name 5-[(3S,5S,9R,10S,12R,13R,14R,17R)-12-(3-carboxy-2-methylpropyl)-3,8,12,14,17-pentahydroxy-10,13-dimethyl-2,3,4,5,6,7,9,11,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-5-hydroxy-3-methylhexanoic acid
Standard InChI InChI=1S/C31H52O10/c1-18(12-23(33)34)15-26(4,37)30(40)10-11-31(41)27(30,5)28(38,16-19(2)13-24(35)36)17-22-25(3)8-7-21(32)14-20(25)6-9-29(22,31)39/h18-22,32,37-41H,6-17H2,1-5H3,(H,33,34)(H,35,36)/t18?,19?,20-,21-,22+,25-,26?,27+,28+,29?,30-,31+/m0/s1
Standard InChIKey OTZYYNTXVLTKKL-KVKDWLGPSA-N
Isomeric SMILES CC(CC(=O)O)C[C@]1(C[C@@H]2[C@]3(CC[C@@H](C[C@@H]3CCC2([C@@]4([C@]1([C@](CC4)(C(C)(CC(C)CC(=O)O)O)O)C)O)O)O)C)O
SMILES CC(CC(=O)O)CC1(CC2C3(CCC(CC3CCC2(C4(C1(C(CC4)(C(C)(CC(C)CC(=O)O)O)O)C)O)O)O)C)O
Canonical SMILES CC(CC(=O)O)CC1(CC2C3(CCC(CC3CCC2(C4(C1(C(CC4)(C(C)(CC(C)CC(=O)O)O)O)C)O)O)O)C)O
Synonyms 3,8,14,17-tetrahydroxy-12-O-isovaleryl-20-O-isovalerylpregnane
drevogenin I
PubChem Compound 130414
Last Modified Nov 11 2021
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